Cas no 41029-46-3 (prop-2-yn-1-yl trifluoromethanesulfonate)

prop-2-yn-1-yl trifluoromethanesulfonate structure
41029-46-3 structure
Product Name:prop-2-yn-1-yl trifluoromethanesulfonate
CAS No:41029-46-3
MF:C4H3F3O3S
MW:188.125030755997
MDL:MFCD17013369
CID:331086
PubChem ID:3084814
Update Time:2025-04-19

prop-2-yn-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethylsulfonyloxy)prop-1-yne
    • prop-2-ynyl trifluoromethanesulfonate
    • 2-propyn-1-yl trifluoromethanesulfonate
    • AC1MJ3AS
    • AG-F-45857
    • CTK1D7270
    • Methanesulfonic acid, 1,1,1-trifluoro-, 2-propyn-1-yl ester
    • Methanesulfonic acid, trifluoro-, 2-propynyl ester
    • prop-2-ynyl triflate
    • propargyl triflate
    • propargyl trifluoromethylsulfonate
    • Propargyltriflat
    • propynyl triflate
    • prop-2-yn-1-yl trifluoromethanesulfonate
    • pro-pargyl triflate
    • 41029-46-3
    • EN300-2683859
    • SCHEMBL577322
    • DTXSID1068271
    • MDL: MFCD17013369
    • Inchi: 1S/C4H3F3O3S/c1-2-3-10-11(8,9)4(5,6)7/h1H,3H2
    • InChI Key: ROQYGSVHXLIXGO-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OCC#C

Computed Properties

  • Exact Mass: 187.975
  • Monoisotopic Mass: 187.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.54
  • Boiling Point: 139.5°C at 760 mmHg
  • Flash Point: 38.2°C
  • Refractive Index: 1.395

prop-2-yn-1-yl trifluoromethanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2683859-0.05g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
0.05g
$226.0 2025-03-20
Enamine
EN300-2683859-0.1g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
0.1g
$337.0 2025-03-20
Enamine
EN300-2683859-0.25g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
0.25g
$481.0 2025-03-20
Enamine
EN300-2683859-0.5g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
0.5g
$758.0 2025-03-20
Enamine
EN300-2683859-1.0g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
1.0g
$971.0 2025-03-20
Enamine
EN300-2683859-2.5g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
2.5g
$1903.0 2025-03-20
Enamine
EN300-2683859-5.0g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
5.0g
$2816.0 2025-03-20
Enamine
EN300-2683859-10.0g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95.0%
10.0g
$4176.0 2025-03-20
Enamine
EN300-2683859-1g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95%
1g
$971.0 2023-09-11
Enamine
EN300-2683859-5g
prop-2-yn-1-yl trifluoromethanesulfonate
41029-46-3 95%
5g
$2816.0 2023-09-11
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